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Introduction

The Mercury200 is a state-of-the-art Laser Ablation-Multicollector-Inductively Coupled Plasma

Mass Spectrometry (LA-MC-ICP-MS) system designed for high-precision in-situ isotopic

analysis. This document provides detailed application notes and protocols for the use of the

Mercury200 system in the Uranium-Lead (U-Pb) dating of zircon, a cornerstone technique in

geochronology. The U-Pb method is widely applied to determine the crystallization age of

igneous rocks, the timing of metamorphism, and the provenance of sedimentary rocks. Zircon

(ZrSiO₄) is an ideal mineral for this technique as it readily incorporates uranium into its crystal

structure upon formation but excludes lead.

The U-Pb geochronological system relies on the radioactive decay of two uranium isotopes,

²³⁸U and ²³⁵U, to stable lead isotopes, ²⁰⁶Pb and ²⁰⁷Pb, respectively.[1][2] The existence of

these two independent decay paths within the same mineral provides a robust internal check

on the accuracy of the resulting age, a concept known as concordance.[2] The Mercury200
system offers rapid, high-spatial-resolution analysis of zircon grains, making it an invaluable

tool for deciphering complex geological histories recorded within individual crystals.

Quantitative Performance Data
The Mercury200 system, through its advanced design, provides high-precision and accurate

U-Pb isotopic ratio measurements. The following tables summarize typical performance metrics

achieved with the LA-MC-ICP-MS technique for U-Pb zircon dating.
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Table 1: Analytical Precision and Reproducibility

Isotopic Ratio
Typical External
Reproducibility (2σ)

Notes

²⁰⁷Pb/²⁰⁶Pb ~0.3–1.0%

Precision is crucial for dating

older rocks where the

abundance of radiogenic ²⁰⁷Pb

is significant.[3]

²⁰⁶Pb/²³⁸U ~1.3–3.0%

A key ratio for determining the

age of younger rocks and for

constructing concordia

diagrams.[3]

²⁰⁷Pb/²³⁵U ~1.3–3.0%
Used in conjunction with ²⁰⁶Pb/

²³⁸U to assess concordance.[3]

Table 2: Comparison with Other Geochronological Techniques

Technique
Typical
Precision

Spatial
Resolution

Sample
Throughput

Destructive?

Mercury200 (LA-

MC-ICP-MS)

1-3% (single

spot)
15-40 µm High Minimally

ID-TIMS <0.1%
Whole

grain/fragment
Low Yes

SHRIMP 1-2% ~20 µm Moderate Minimally

Data compiled from multiple sources for comparative purposes.[4][5][6]

Experimental Protocols
This section details the standard operating procedure for U-Pb zircon dating using the

Mercury200 LA-MC-ICP-MS system.
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Part 1: Sample Preparation
Mineral Separation: Crush and mill the rock sample to liberate individual mineral grains.

Separate zircon crystals using standard heavy liquid and magnetic separation techniques.

Grain Selection and Mounting: Hand-pick representative zircon grains under a binocular

microscope. Mount the selected grains in an epoxy resin puck and polish to expose their

equatorial sections.

Imaging: Prior to analysis, image the internal structure of the zircons using

cathodoluminescence (CL) to identify growth zones, inherited cores, and potential inclusions

or cracks.[7] These images are crucial for selecting appropriate spots for laser ablation.

Part 2: Mercury200 (LA-MC-ICP-MS) Instrument Setup
System Initialization: Power on the Mercury200 system, including the 213 nm laser ablation

unit, the MC-ICP-MS, and associated peripherals. Allow for a sufficient warm-up period to

ensure stable operating conditions.

Tuning and Optimization: Tune the MC-ICP-MS for optimal sensitivity and signal stability

using a standard reference solution. Minimize oxide formation and other potential

interferences.

Detector Configuration: Configure the detector array to simultaneously measure the ion

beams of interest. A typical configuration for U-Pb zircon analysis involves using Faraday

cups for high-intensity signals (e.g., ²³⁸U) and ion counters for low-intensity signals (e.g.,

²⁰⁷Pb, ²⁰⁴Pb).

Cross-Calibration: Perform a cross-calibration of the Faraday and ion counting detectors to

ensure accurate conversion of detector readings.[6]

Part 3: Data Acquisition
Sample Introduction: Place the polished zircon mount into the laser ablation sample

chamber.

Ablation Parameters: Set the laser parameters, including spot size (typically 20-30 µm),

repetition rate, and energy density.
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Analysis Sequence: Program an analytical sequence that alternates between a primary

standard (e.g., GJ-1 zircon) and the unknown zircon grains.[8] The standards are used to

correct for laser-induced elemental fractionation and instrumental mass discrimination.

Data Collection: For each analysis spot:

Measure the gas blank (no ablation) for approximately 30 seconds.

Ablate the zircon surface for 30-60 seconds while acquiring isotopic data.

The ablated material is transported by a helium carrier gas into the argon plasma of the

ICP-MS for ionization.[7]

Part 4: Data Processing and Age Calculation
Data Reduction: Use dedicated software to process the raw time-resolved data. This

involves subtracting the gas blank, selecting the stable portion of the ablation signal, and

calculating the mean isotopic ratios and their uncertainties for each spot.

Fractionation and Bias Correction: Correct the measured isotopic ratios of the unknown

samples based on the deviation of the measured standard ratios from their known, true

values.

Common Lead Correction: Correct for the presence of non-radiogenic ("common") lead, if

necessary, using the measured ²⁰⁴Pb signal.

Age Calculation and Visualization: Calculate the ²⁰⁶Pb/²³⁸U and ²⁰⁷Pb/²⁰⁶Pb ages for each

spot. Plot the data on a Wetherill concordia diagram.[1] The degree of concordance between

the two ages provides a measure of the reliability of the analysis. For a suite of analyses on

a single population, a concordia age can be calculated.

Visualizations
U-Pb Decay Chains
The U-Pb dating method is based on two independent, long-lived radioactive decay series.
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Uranium-238 Decay Chain Uranium-235 Decay Chain

²³⁸U (Uranium)

²⁰⁶Pb (Lead)

t½ = 4.47 Ga
(8 α, 6 β⁻ decays)

²³⁵U (Uranium)

²⁰⁷Pb (Lead)

t½ = 0.704 Ga
(7 α, 4 β⁻ decays)

Click to download full resolution via product page

Caption: Simplified decay chains for ²³⁸U and ²³⁵U to stable Pb isotopes.

Mercury200 Experimental Workflow
The following diagram illustrates the logical flow of the U-Pb dating process using the

Mercury200 system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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